2-(phosphonomethyl)butanedioic acid
Overview
Description
2-(Phosphonomethyl)butanedioic acid, also known as PMBA, is a synthetic organic compound which is used in a variety of scientific applications. It is an important building block for the synthesis of many other compounds, and is used in the production of pharmaceuticals, dyes, and other chemicals. PMBA has a wide range of biochemical and physiological effects, and is used in a variety of laboratory experiments.
Scientific Research Applications
2-(phosphonomethyl)butanedioic acid is used in a variety of scientific research applications, including organic synthesis and pharmaceutical research. It is also used in the production of dyes, catalysts, and other chemicals. Additionally, 2-(phosphonomethyl)butanedioic acid can be used as a building block in the synthesis of other compounds, such as peptides and proteins.
Mechanism of Action
2-(phosphonomethyl)butanedioic acid is an organic compound which interacts with a variety of biological molecules. It binds to certain proteins and enzymes, and can act as an inhibitor or activator of certain biochemical reactions. Additionally, 2-(phosphonomethyl)butanedioic acid can interact with DNA and RNA molecules, and can be used to study the structure and function of these molecules.
Biochemical and Physiological Effects
2-(phosphonomethyl)butanedioic acid has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, and can be used to study the effects of antibiotics on bacterial growth. Additionally, 2-(phosphonomethyl)butanedioic acid has been used to study the effects of certain hormones on cell growth and differentiation. It has also been used to study the effects of certain drugs on the human body, such as the effects of certain anesthetics on the nervous system.
Advantages and Limitations for Lab Experiments
The use of 2-(phosphonomethyl)butanedioic acid in laboratory experiments has several advantages. It is relatively simple to synthesize, and can be used in a variety of laboratory settings. Additionally, 2-(phosphonomethyl)butanedioic acid is relatively stable and can be stored for long periods of time without degradation. However, it should be noted that 2-(phosphonomethyl)butanedioic acid can be toxic in high concentrations, and should be handled with care.
Future Directions
The use of 2-(phosphonomethyl)butanedioic acid in scientific research is likely to continue to grow in the future. Potential future directions for 2-(phosphonomethyl)butanedioic acid research include the development of new synthetic methods, the use of 2-(phosphonomethyl)butanedioic acid in new pharmaceutical applications, and the development of new methods for studying the effects of certain drugs on the human body. Additionally, 2-(phosphonomethyl)butanedioic acid could be used to study the effects of certain hormones on cell growth and differentiation, as well as the effects of certain antibiotics on bacterial growth. Finally, 2-(phosphonomethyl)butanedioic acid could be used to study the structure and function of DNA and RNA molecules.
Synthesis Methods
2-(phosphonomethyl)butanedioic acid is typically synthesized via a process known as the Wittig reaction. In this process, an aldehyde or ketone is combined with a phosphonium salt in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The reaction produces a phosphonate ester, which is then hydrolyzed to yield the desired 2-(phosphonomethyl)butanedioic acid product. This process is relatively simple and can be carried out in a variety of laboratory settings.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(phosphonomethyl)butanedioic acid can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Butanedioic acid", "Phosphorous acid", "Methyl iodide", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: The first step involves the reaction of butanedioic acid with phosphorous acid to form 2-carboxyethylphosphonic acid.", "Step 2: In the second step, 2-carboxyethylphosphonic acid is reacted with methyl iodide to form 2-(methylphosphono)acetic acid.", "Step 3: The third step involves the reaction of 2-(methylphosphono)acetic acid with sodium hydroxide to form 2-(phosphonomethyl)acetic acid.", "Step 4: In the final step, 2-(phosphonomethyl)acetic acid is oxidized with hydrogen peroxide to form 2-(phosphonomethyl)butanedioic acid." ] } | |
CAS RN |
5801-01-4 |
Product Name |
2-(phosphonomethyl)butanedioic acid |
Molecular Formula |
C5H9O7P |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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